Cas no 108934-79-8 (Propanoic acid, 3-amino-3-cyano-, 1,1-dimethylethyl ester)

Technical Introduction: Propanoic acid, 3-amino-3-cyano-, 1,1-dimethylethyl ester is a specialized ester derivative featuring both amino and cyano functional groups on the propanoic acid backbone. The tert-butyl ester moiety enhances steric protection, improving stability and handling under standard conditions. This compound is particularly valuable in synthetic organic chemistry as a versatile intermediate, enabling the construction of complex molecules through further functionalization of its reactive sites. The presence of the amino and cyano groups offers opportunities for selective transformations, such as nucleophilic additions or cyclizations, making it useful in pharmaceutical and agrochemical research. Its structural features contribute to controlled reactivity and compatibility with diverse synthetic methodologies.

Propanoic acid, 3-amino-3-cyano-, 1,1-dimethylethyl ester structure

108934-79-8 structure

Product Name:Propanoic acid, 3-amino-3-cyano-, 1,1-dimethylethyl ester

CAS No:108934-79-8

MF:C₈H₁₄N₂O₂

MW:170.208961963654

CID:3596722

PubChem ID:86150279

Update Time:2025-05-30

Propanoic acid, 3-amino-3-cyano-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

- Propanoic acid, 3-amino-3-cyano-, 1,1-dimethylethyl ester
- tert-butyl 3-amino-3-cyanopropanoate
- EN300-27724874
- 108934-79-8
- Inchi： 1S/C8H14N2O2/c1-8(2,3)12-7(11)4-6(10)5-9/h6H,4,10H2,1-3H3
- InChI Key： VHYVZKCYZABIGG-UHFFFAOYSA-N
- SMILES： O(C(CC(C#N)N)=O)C(C)(C)C

Computed Properties

Exact Mass: 170.105527694Da
Monoisotopic Mass: 170.105527694Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 209
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 76.1Å²

Propanoic acid, 3-amino-3-cyano-, 1,1-dimethylethyl ester Pricemore >>

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Enamine	EN300-27724874-0.05g	tert-butyl 3-amino-3-cyanopropanoate	108934-79-8	95.0%	0.05g	$912.0	2025-03-20
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Enamine	EN300-27724874-5.0g	tert-butyl 3-amino-3-cyanopropanoate	108934-79-8	95.0%	5.0g	$3147.0	2025-03-20